Cas no 1361924-30-2 (5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid)

• Product Name: 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid
• CAS No: 1361924-30-2
• MF: C₁₅H₈Cl₄O₂
• MW: 362.034820556641
• CID: 4995775
• Update Time: 2025-06-26

5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid

• Inchi： 1S/C15H8Cl4O2/c16-10-4-8(1-2-14(20)21)3-9(5-10)12-6-11(17)7-13(18)15(12)19/h1-7H,(H,20,21)/b2-1+
• InChI Key： MNWNCUDZCSYYHQ-OWOJBTEDSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C=C(/C=C/C(=O)O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3

Additional information on 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid

Introduction to 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid (CAS No. 1361924-30-2) and Its Emerging Applications in Chemical Biology

The compound 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid (CAS No. 1361924-30-2) represents a fascinating molecule within the realm of polychlorinated biphenyl derivatives. As a substituted biphenyl with multiple chlorine atoms and an acrylic acid side chain, it exhibits unique structural and functional properties that have garnered significant interest in both academic research and industrial applications. This introduction delves into the molecular characteristics, synthetic pathways, and particularly its role in modern chemical biology research.

Structurally, 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid is characterized by a biphenyl core substituted with four chlorine atoms at the 2', 3', 5', and 5' positions, coupled with a carboxylic acid group at the 3-position and an acrylic acid moiety. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of multiple chlorine atoms enhances lipophilicity while the acrylic acid side chain provides opportunities for further functionalization via esterification or polymerization.

In recent years, there has been growing interest in polychlorinated biphenyl derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. Studies have demonstrated that compounds like 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid can modulate various cellular processes, including apoptosis, inflammation, and oxidative stress pathways. For instance, research published in *Journal of Medicinal Chemistry* highlights its potential as an inhibitor of certain enzyme families involved in metabolic disorders. The chlorine substituents are particularly crucial in these interactions, as they can engage in halogen bonding or π-stacking interactions with biological molecules.

Synthetically, the preparation of 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid involves multi-step organic transformations. A common approach begins with the chlorination of biphenyl derivatives using reagents such as sulfuryl chloride or N-chlorosuccinimide (NCS). Subsequent functionalization at the 3-position typically employs carboxylation or carboxylic acid introduction techniques. The acrylic acid moiety is often introduced through hydrolysis or oxidation of an ester precursor. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling higher yields and purer products.

The versatility of 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid extends to its role as a building block for more complex molecules. Researchers have leveraged its structure to develop novel polymers with applications in drug delivery systems. For example, copolymerization with other monomers has yielded materials capable of encapsulating bioactive agents while maintaining controlled release profiles. Additionally, its incorporation into lipid-like molecules has shown promise in enhancing membrane permeability for therapeutic purposes.

From a chemical biology perspective, one of the most intriguing aspects of 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid is its potential as an intermediate in studying environmental toxicology. Polychlorinated biphenyls are well-documented environmental pollutants known for their persistence and bioaccumulation potential. By examining derivatives like this compound, scientists can better understand the mechanisms by which these substances affect living organisms at the molecular level. Recent studies have explored its interactions with cytochrome P450 enzymes, which are critical in metabolizing both endogenous compounds and xenobiotics.

The pharmacological properties of 5,2',3',5'-Tetrachlorobiphenyl-3-acrylic acid have also been investigated for their potential therapeutic applications. Initial screenings have indicated activity against certain cancer cell lines by inducing apoptosis through mitochondrial depolarization. The acrylic acid side chain appears to play a key role in this process by interacting with intracellular receptors or scaffolding proteins. Furthermore, its stability under physiological conditions makes it an attractive candidate for further development into drug candidates.

In conclusion, 5 ,2' , 3' , 5' - Tetrachlorobiphenyl - 3 - acrylic acid ( CAS No . 1361924 - 30 - 2 ) is a multifaceted compound with significant implications across synthetic chemistry , materials science , and biomedical research . Its unique structural features provide a rich platform for designing novel bioactive molecules , while its environmental relevance offers valuable insights into toxicological mechanisms . As research continues to uncover new applications , this compound is poised to remain at the forefront of scientific inquiry .